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Compound of Interest

Compound Name: TCS PIM-1 1

Cat. No.: B15615689 Get Quote

CAS Number: 491871-58-0

This technical guide provides an in-depth overview of TCS PIM-1 1, a potent and selective

inhibitor of the PIM-1 kinase, for researchers, scientists, and drug development professionals.

This document outlines its biochemical properties, key signaling pathways, and detailed

experimental protocols.

Core Properties and Quantitative Data
TCS PIM-1 1 is an ATP-competitive inhibitor of the PIM-1 kinase, a serine/threonine kinase

involved in the regulation of cell cycle progression and apoptosis.[1][2][3] It exhibits high

selectivity for PIM-1 over other related kinases.
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Property Value Source

CAS Number 491871-58-0 [1][2]

Molecular Formula C₁₈H₁₁BrN₂O₂ [2]

Molecular Weight 367.2 g/mol [2]

IC₅₀ (PIM-1) 50 nM [4][5]

IC₅₀ (PIM-2) >20,000 nM [4]

IC₅₀ (MEK1/2) >20,000 nM [4]

Mechanism of Action ATP-competitive [1]

Solubility Soluble in DMSO [2]

PIM-1 Signaling Pathways
PIM-1 is a key downstream effector of the JAK/STAT signaling pathway, which is activated by

various cytokines and growth factors. Once expressed, PIM-1 phosphorylates a range of

downstream targets, thereby regulating cellular processes like proliferation, survival, and

apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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